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Compound of Interest

Compound Name: 4-Acetamidobenzaldehyde

Cat. No.: B092706

An In-depth Technical Guide to 4-
Acetamidobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-Acetamidobenzaldehyde (CAS No. 122-85-0). It includes detailed
experimental protocols and summarizes key data in a structured format for ease of reference
and comparison.

Core Chemical and Physical Properties

4-Acetamidobenzaldehyde, also known as p-acetamidobenzaldehyde or 4-formylacetanilide,
is an organic compound featuring both an aldehyde and an acetamido functional group
attached to a benzene ring at the para position.[1] This dual functionality makes it a valuable
intermediate in various synthetic applications, particularly in the pharmaceutical and
agrochemical industries.[1]

Appearance: The compound typically presents as a white to light yellow crystalline powder.[1]

[2]

Stability and Storage: It is stable under normal temperatures and pressures.[2] For storage, it is
recommended to keep the container tightly closed in a dry, cool, and well-ventilated place,
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protected from direct sunlight.[3] The compound is noted to be air-sensitive.[2][4]

The following table summarizes the key quantitative properties of 4-Acetamidobenzaldehyde.
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Property Value Source(s)

Identifiers

CAS Number 122-85-0 [21[5116]1[7]

Molecular Formula CoHoNO2 [L11211517]

Molecular Weight 163.17 g/mol [61[7]

IUPAC Name N-(4-formylphenyl)acetamide [71[8]
SKLUWKYNZNXSLX-

InChl Key [2][6][8]
UHFFFAOYSA-N
CC(=0O)NC1=CC=C(C=0)C=C

SMILES [2][61I8]

1

Physical Properties

Melting Point 148-158 °C [51[6][8][9][10]
Boiling Point 384.3+25.0°Cat760 mmHg  [5][9]
Density 1.2+0.1 g/cm3 [519]
Flash Point 181.8 £ 23.3°C [5][]

Vapor Pressure

4.12E-06 mmHg at 25°C

[9]

Solubility & Partitioning

Water Solubility

3.247 g/L (at 25 °C); Sparingly
soluble

[2]14]

Organic Solvent Solubility

Soluble in ethanol and acetone

[1](2]

LogP 1.25 [5]
Spectroscopic Data

Refractive Index 1.622 [9]
Topological Polar Surface Area  46.2 A2 [2]
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Experimental Protocols

This section details methodologies for the synthesis, purification, and analysis of 4-
Acetamidobenzaldehyde.

A common method for the synthesis of 4-Acetamidobenzaldehyde is the acetylation of p-
aminobenzaldehyde using acetic anhydride.[2]

Materials:

e p-Aminobenzaldehyde

e Benzene (or a suitable alternative solvent)

e Acetic anhydride

e Sodium carbonate

 Activated carbon

o Water

Procedure:

o Azeotropically dehydrate a solution of p-aminobenzaldehyde in benzene.
e Add acetic anhydride to the dehydrated benzene solution.

o Distill the mixture to recover the benzene solvent. Steam distillation can be used to remove
any residual benzene.

o Add water to the resulting reaction product.
e Adjust the pH of the solution to 6.8-7.0 using sodium carbonate.
e Heat the solution to 95-100°C and add activated carbon for decolorization.

« Filter the hot solution under pressure to remove the activated carbon.
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¢ Cool the filtrate to induce crystallization.
o Collect the crystals by filtration.
¢ Dry the purified 4-Acetamidobenzaldehyde crystals at 60-65°C.[2]

The following diagram illustrates the workflow for the synthesis and purification of 4-
Acetamidobenzaldehyde.

::::: ation Drying Pure 4-Acetamidobenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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